2-[(azepan-1-yl)methyl]-1-methyl-1H-1,3-benzodiazole

• IUPAC Name: 2-(azepan-1-ylmethyl)-1-methylbenzimidazole
• InChI: InChI=1S/C15H21N3/c1-17-14-9-5-4-8-13(14)16-15(17)12-18-10-6-2-3-7-11-18/h4-5,8-9H,2-3,6-7,10-12H2,1H3
• InChI Key: FZKOFWHYNQMTSK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN3CCCCCC3
• Molecular Formula: C15H21N3
• Molecular Weight: 243.35 g/mol

Description

2-[(azepan-1-yl)methyl]-1-methyl-1H-1,3-benzodiazole is a chemical compound with the molecular formula C14H19N3. It is a derivative of benzimidazole, which is a heterocyclic aromatic organic compound. Benzimidazole derivatives are known for their diverse biological activities and are used in various fields such as medicinal chemistry, agriculture, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(azepan-1-yl)methyl]-1-methyl-1H-1,3-benzodiazole typically involves the reaction of benzimidazole with azepane (hexahydroazepine) under specific conditions. One common method involves the use of a base such as sodium hydride (NaH) to deprotonate the benzimidazole, followed by the addition of azepane to form the desired product. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[(azepan-1-yl)methyl]-1-methyl-1H-1,3-benzodiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like triethylamine (TEA).

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxylated derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted benzimidazole derivatives.

Scientific Research Applications

2-[(azepan-1-yl)methyl]-1-methyl-1H-1,3-benzodiazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[(azepan-1-yl)methyl]-1-methyl-1H-1,3-benzodiazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-(1-azepanylmethyl)-1H-benzimidazole
• 1-(2-azepanylmethyl)-2-methyl-1H-benzimidazole
• 2-(1-piperidinylmethyl)-1-methyl-1H-benzimidazole

Uniqueness

2-[(azepan-1-yl)methyl]-1-methyl-1H-1,3-benzodiazole is unique due to its specific structural features, which confer distinct chemical and biological properties. The presence of the azepane ring and the methyl group on the benzimidazole core differentiates it from other similar compounds, potentially leading to unique interactions with biological targets and distinct applications in various fields.